Cas no 1261902-80-0 (2-nitro-4-(2,4,6-trifluorophenyl)phenol)

• Product Name: 2-nitro-4-(2,4,6-trifluorophenyl)phenol
• CAS No: 1261902-80-0
• MF: C₁₂H₆F₃NO₃
• MW: 269.176153659821
• MDL: MFCD18315944
• CID: 1219182
• PubChem ID: 53221672
• Update Time: 2025-06-08

2-nitro-4-(2,4,6-trifluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-nitro-4-(2,4,6-trifluorophenyl)phenol
• 2-Nitro-4-(2,4,6-trifluorophenyl)phenol, 95%
• 1261902-80-0
• MFCD18315944
• DTXSID80686285
• 2',4',6'-Trifluoro-3-nitro[1,1'-biphenyl]-4-ol

• MDL： MFCD18315944
• Inchi： 1S/C12H6F3NO3/c13-7-4-8(14)12(9(15)5-7)6-1-2-11(17)10(3-6)16(18)19/h1-5,17H
• InChI Key： BABWEOCJTFFCEN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1C=CC(=C(C=1)[N+](=O)[O-])O)F)F

Computed Properties

• Exact Mass: 269.02997754g/mol
• Monoisotopic Mass: 269.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-nitro-4-(2,4,6-trifluorophenyl)phenol

Introduction to 2-Nitro-4-(2,4,6-Trifluorophenyl)Phenol (CAS No. 1261902-80-0)

2-Nitro-4-(2,4,6-trifluorophenyl)phenol (CAS No. 1261902-80-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and analytical chemistry. This compound is characterized by its nitro and trifluoromethyl functionalities, which confer it with distinct chemical and physical properties.

The molecular formula of 2-nitro-4-(2,4,6-trifluorophenyl)phenol is C₁₃H₇F₃₃, and its molecular weight is approximately 288.19 g/mol. The compound exists as a white to off-white solid at room temperature and is sparingly soluble in water but highly soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it an ideal candidate for various chemical reactions and analytical techniques.

In the realm of pharmaceutical research, 2-nitro-4-(2,4,6-trifluorophenyl)phenol has been explored for its potential as an intermediate in the synthesis of novel drugs. The presence of the nitro group can be reduced to an amino group under appropriate conditions, which can then be further modified to introduce various functional groups. This versatility makes it a valuable building block in the development of new therapeutic agents.

Recent studies have also highlighted the potential of 2-nitro-4-(2,4,6-trifluorophenyl)phenol in the field of materials science. Its unique electronic properties and high thermal stability make it suitable for use in the synthesis of advanced materials such as polymers and coatings. For instance, researchers have reported the use of this compound as a monomer in the preparation of polymeric materials with enhanced mechanical and thermal properties.

In analytical chemistry, 2-nitro-4-(2,4,6-trifluorophenyl)phenol has found applications as a derivatizing agent for enhancing the detectability of certain analytes. The trifluoromethyl group imparts a characteristic UV absorption pattern that can be exploited for sensitive detection methods. This property has been utilized in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analyses to improve the detection limits and accuracy of target compounds.

The synthesis of 2-nitro-4-(2,4,6-trifluorophenyl)phenol typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the nitration of 4-(2,4,6-trifluorophenyl)phenol followed by deprotection or further functionalization steps. The reaction conditions are carefully controlled to ensure high yields and purity of the final product.

Safety considerations are paramount when handling 2-nitro-4-(2,4,6-trifluorophenyl)phenol. While it is not classified as a hazardous material under current regulations, proper personal protective equipment (PPE) should be used during handling to avoid skin contact and inhalation. Additionally, storage should be in a cool, dry place away from incompatible materials.

In conclusion, 2-nitro-4-(2,4,6-trifluorophenyl)phenol (CAS No. 1261902-80-0) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and analytical chemistry. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and benefits, this compound is likely to play an increasingly important role in various scientific disciplines.